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Compound of Interest

Compound Name: 2-amino-N,2-diphenylacetamide

Cat. No.: B12091031

Get Quote

Executive Summary
2-Amino-N,2-diphenylacetamide (also known as

-aminophenylacetanilide or 2-phenylglycinanilide) is a small-molecule scaffold characterized by
a chiral

-amino amide backbone flanked by two phenyl rings.[1][2][3][4][5] Structurally, it represents a
simplified analog of the anticonvulsant Remacemide, lacking the sterically bulky 1-methyl-1,2-
diphenylethyl moiety on the amide nitrogen.[1]

This compound is of high interest to drug developers due to its capacity to modulate voltage-

gated sodium channels (VGSCs) and its utility as a versatile intermediate in the synthesis of

peptidomimetics and

-lactam antibiotics.

Part 1: Molecular Architecture & Physicochemical
Profile[1]
Structural Analysis
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The molecule consists of a central acetamide core. The

-carbon (C2) is substituted with a phenyl ring and a primary amino group, creating a chiral
center. The amide nitrogen is substituted with a second phenyl ring.[6][7]

Systematic Name: 2-amino-N,2-diphenylacetamide[1]

Molecular Formula:

Molecular Weight: 226.28 g/mol [1]

Chirality: The C2 position is stereogenic. In biological assays involving NMDA or sodium

channel interactions, the (S)-enantiomer often exhibits distinct potency compared to the (R)-

enantiomer, necessitating asymmetric synthesis or chiral resolution.

Physicochemical Properties Table
The following data aggregates experimental and predicted values relevant for formulation and

ADME profiling.
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Property Value / Description Context for Development

Physical State Crystalline Solid
Typically isolated as a white to

off-white powder.[1]

Melting Point 132–135 °C (Predicted)

Distinct from phenylglycine

(290°C) due to loss of

zwitterionic character.[1]

Solubility DMSO, Methanol, DCM

Poor water solubility; requires

salt formation (e.g., HCl) for

aqueous delivery.[1]

pKa (Amine) ~7.2 – 7.6

The electron-withdrawing

phenyl ring and amide

carbonyl lower the pKa relative

to alkyl amines (typically ~10).

[1]

logP 2.1 – 2.4

Moderate lipophilicity suggests

good blood-brain barrier (BBB)

permeability.[1]

H-Bond Donors
2 (

, Amide NH)

Critical for receptor binding

pocket interactions.[1]

H-Bond Acceptors 1 (Carbonyl O)
Facilitates dipole interactions.

[1]

Part 2: Synthetic Pathways & Process Chemistry
To ensure high purity and control over stereochemistry, a "Coupling-Deprotection" strategy is

superior to the traditional Strecker synthesis (which often yields racemic mixtures with difficult-

to-remove nitrile byproducts).[1]

Recommended Protocol: Boc-Anhydride Strategy
This protocol minimizes racemization and allows for the use of commercially available chiral

starting materials (e.g., Boc-L-Phenylglycine).[1]
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Reagents & Materials:
Starting Material: N-(tert-Butoxycarbonyl)-L-phenylglycine (Boc-Phg-OH).[1]

Amine Component: Aniline (freshly distilled).

Coupling Agent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt

(Hydroxybenzotriazole).[1]

Solvent: Dichloromethane (DCM) or DMF.

Deprotection: Trifluoroacetic acid (TFA).

Step-by-Step Methodology:
Activation: Dissolve Boc-Phg-OH (1.0 equiv) in DCM at 0°C. Add HOBt (1.2 equiv) and

EDC·HCl (1.2 equiv). Stir for 30 minutes to form the active ester.

Coupling: Add Aniline (1.1 equiv) and DIPEA (2.0 equiv) dropwise. Allow the reaction to

warm to room temperature and stir for 12–18 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1). The acid spot should disappear.

Workup: Wash the organic layer with 1M HCl (to remove unreacted aniline), saturated

, and brine. Dry over

and concentrate to yield the Boc-protected intermediate.

Deprotection: Dissolve the intermediate in DCM/TFA (4:1 ratio). Stir at room temperature for

2 hours.

Safety: TFA is corrosive; use a fume hood.

Isolation: Concentrate the mixture. Basify the residue with saturated

to pH 9 and extract with DCM. The free base 2-amino-N,2-diphenylacetamide is obtained
upon evaporation.[1]

Synthetic Workflow Diagram
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The following Graphviz diagram illustrates the logic flow of the synthesis and potential side

reactions.
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Caption: Figure 1.[1][8] Convergent synthesis pathway using Boc-protection to preserve

stereochemistry.

Part 3: Reactivity & Stability Profile
Understanding the reactivity of the

-amino amide motif is crucial for formulation stability and metabolic prediction.

Amide Bond Stability (Hydrolysis)
The amide bond is robust under neutral conditions but susceptible to hydrolysis in strong acid

(6M HCl, reflux) or base (1M NaOH).

Degradation Products: Phenylglycine and Aniline.[9]

Metabolic Context: In vivo, amidases may cleave this bond, though the steric bulk of the two

phenyl rings retards this process compared to simple acetamides.

Primary Amine Nucleophilicity
The C2-amino group is a nucleophile, though less reactive than alkyl amines due to the

inductive effect of the adjacent phenyl ring.

Cyclization Risk: In the presence of carbonyl donors (e.g., phosgene equivalents or

aldehydes), the molecule can cyclize to form hydantoins (imidazolidine-2,4-diones). This is a

common degradation pathway in formulation if excipients contain reactive aldehydes.
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Oxidation
The primary amine is susceptible to N-oxidation by hepatic CYP450 enzymes, potentially

leading to hydroxylamine intermediates which can be toxic.

Part 4: Pharmacological Context[10]
While often used as a chemical intermediate, the molecule possesses intrinsic biological

activity relevant to neurology.[10]

Mechanism of Action[5]
Sodium Channel Blockade: Like its parent analog Remacemide, 2-amino-N,2-
diphenylacetamide acts as a use-dependent blocker of voltage-gated sodium channels (

,

).[1] This stabilizes the inactive state of the channel, reducing neuronal excitability during
seizure events.

NMDA Antagonism: It exhibits low-affinity antagonism at the NMDA receptor glycine site.

Structure-Activity Relationship (SAR)[1]
N-Phenyl Ring: Essential for hydrophobic interaction with the channel pore. Substitution on

this ring (e.g., 4-F, 4-Cl) significantly alters potency.

Alpha-Amino Group: Critical for solubility and interaction with the channel's selectivity filter.

Acylation of this amine (e.g., converting to acetamide) typically abolishes activity, while

alkylation (as in Remacemide) modulates affinity.

Part 5: Analytical Characterization
To validate the synthesis of 2-amino-N,2-diphenylacetamide, the following analytical markers

should be used.

NMR Spectroscopy ( NMR, 300 MHz, )
7.20 – 7.60 ppm (m, 10H): Overlapping multiplets corresponding to the two phenyl rings.
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8.50 ppm (br s, 1H): Amide NH (exchangeable with

).

4.65 ppm (s, 1H): Chiral

-CH proton. This is the diagnostic peak; it will shift significantly if the amine is protected or
acylated.

1.80 ppm (br s, 2H): Amine

protons.

Mass Spectrometry[1]
Ionization: ESI+ (Electrospray Ionization).

Parent Ion:

m/z.

Fragmentation Pattern: Major fragment at ~134 m/z (loss of aniline) and ~93 m/z (aniline

radical cation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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